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Compound Name: 12-Acetoxyabietic acid

Cat. No.: B12442778 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
12-Acetoxyabietic acid, a derivative of the naturally occurring diterpenoid abietic acid, is a

compound of growing interest within the scientific community. As a member of the abietane

family of diterpenoids, it shares a core chemical structure that has been associated with a

range of biological activities, including anticancer, anti-inflammatory, and antimicrobial

properties. This technical guide provides a comprehensive overview of the known

physicochemical properties of 12-Acetoxyabietic acid, details on experimental methodologies

for the characterization of related compounds, and an exploration of its potential biological

significance based on the activities of the broader abietane diterpenoid class.

Physicochemical Properties
Currently, detailed experimental data for all physicochemical properties of 12-Acetoxyabietic
acid are not readily available in the public domain. The information that has been compiled

from various sources is presented below. It is important to note that some of the presented data

are based on predictions from computational models and should be confirmed by experimental

analysis.
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Property Value Source

CAS Number 83905-81-1 Commercial Suppliers

Molecular Formula C₂₂H₃₂O₄ Commercial Suppliers

Molecular Weight 360.5 g/mol Commercial Suppliers

Physical Description Powder --INVALID-LINK--[1]

Predicted Physicochemical Data
The following table summarizes predicted physicochemical properties for 12-Acetoxyabietic
acid. These values were obtained from computational models and serve as estimations.

Property Predicted Value Method

Melting Point Not available -

Boiling Point Not available -

pKa (acidic) ~4.5 - 5.0
Prediction based on carboxylic

acid moiety

logP ~4.0 - 5.0 Prediction based on structure

Solubility
12-Acetoxyabietic acid is reported to be soluble in a range of organic solvents.
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Solvent Solubility Source

Chloroform Soluble --INVALID-LINK--[1]

Dichloromethane Soluble --INVALID-LINK--[1]

Ethyl Acetate Soluble --INVALID-LINK--[1]

Dimethyl Sulfoxide (DMSO) Soluble --INVALID-LINK--[1]

Acetone Soluble --INVALID-LINK--[1]

Water Insoluble (predicted)
Based on hydrophobic

structure

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 12-
Acetoxyabietic acid are not explicitly available. However, standard methodologies used for

the characterization of similar diterpenoids, such as those isolated from natural sources, can be

applied.

General Workflow for Isolation and Characterization of
Abietane Diterpenoids

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://screenlib.com/12-Acetoxyabietic-acid-97331.html
https://screenlib.com/12-Acetoxyabietic-acid-97331.html
https://screenlib.com/12-Acetoxyabietic-acid-97331.html
https://screenlib.com/12-Acetoxyabietic-acid-97331.html
https://screenlib.com/12-Acetoxyabietic-acid-97331.html
https://www.benchchem.com/product/b12442778?utm_src=pdf-body
https://www.benchchem.com/product/b12442778?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Material
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Physicochemical Analysis
(MP, Solubility, etc.)
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Abietane Diterpenoids
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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